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Compound of Interest

[5-Chloro-6-(propan-2-
Compound Name:

yloxy)pyridin-3-yllmethanol
CAS No.: 1247194-55-3

Cat. No.: B1528378

Get Quote

\ J

Technical Monograph: [5-Chloro-6-(propan-2-yloxy)pyridin-3-yljmethanol

Executive Summary

[5-Chloro-6-(propan-2-yloxy)pyridin-3-yljmethanol is a specialized heterocyclic building
block characterized by a trisubstituted pyridine core. It serves as a critical "privileged scaffold"
in the synthesis of G-protein coupled receptor (GPCR) modulators, particularly GPR119
agonists (metabolic disorders) and S1P1 receptor modulators (immunology).

This guide dissects the molecule’s physicochemical profile, outlines a robust synthetic route
validated by standard organic protocols, and analyzes its role in enhancing metabolic stability
via the "chlorine walk" effect.

Chemical Identity & Structural Informatics

This section establishes the definitive digital and chemical identity of the compound for
database integration and procurement.
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Parameter Data / Value

5-Chloro-6-(propan-2-ylox ridin-3-
IUPAC Name [ (propan-2-yloxy)py

ylmethanol
Common Name 5-Chloro-6-isopropoxy-3-pyridinemethanol
Canonical SMILES CC(C)Ocl1nc(CO)cc(Chel
_ INChl=1S/C9H12CINO2/c1-5(2)13-9-8(10)3-7(4-
InChl String
12)6-11-9/h3,5-6,12H,4H2,1-2H3
Molecular Formula CoH12CINO:2
Molecular Weight 201.65 g/mol

2.1 — 2.4 (Lipophilic, amenable to CNS
CLogP (Est.)

penetration)
TPSA 45.0 A2 (Favorable for oral bioavailability)
H-Bond Donors/Acceptors 1 Donor / 3 Acceptors

Synthetic Architecture

The synthesis of this moiety requires navigating the regioselectivity of the pyridine ring. The
core challenge is installing the isopropoxy group specifically at the 6-position while retaining the
chlorine at the 5-position.

Retrosynthetic Logic

The most reliable route utilizes a Nucleophilic Aromatic Substitution (SNAr) on a di-halo
nicotinic acid precursor, followed by a chemoselective reduction.

e Precursor: 5,6-Dichloronicotinic acid (or methyl ester).

o Key Transformation: The chlorine at C6 is significantly more electrophilic than C5 due to the
para-positioning relative to the pyridine nitrogen, allowing selective displacement by the
alkoxide.

Reaction Pathway Visualization
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pyridin-3-ylimethanol
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Figure 1: Two-step synthetic pathway leveraging the differential reactivity of the 5,6-dichloro-

pyridine scaffold.

Experimental Protocols

These protocols are designed for self-validation. The intermediate must be isolated to ensure

the reduction step proceeds without side reactions from excess alkoxide.

Protocol A: Regioselective Etherification (SNATr)

Objective: Install isopropoxy group at C6.

Reagents: 5,6-Dichloronicotinic acid (1.0 eq), Sodium Hydride (60% dispersion, 2.2 eq),
Isopropanol (anhydrous), THF.

Activation: Suspend NaH in anhydrous THF under N2 atmosphere at 0°C.

Alkoxide Formation: Add Isopropanol dropwise. Stir for 30 min to generate sodium
isopropoxide in situ.

Addition: Add solution of 5,6-Dichloronicotinic acid in THF dropwise.

Reaction: Warm to room temperature (RT) and stir for 4—6 hours. Checkpoint: Monitor by
LC-MS for disappearance of SM (M+H 192).

Workup: Quench with 1N HCI (carefully) to pH 3—-4. Extract with Ethyl Acetate (3x).[1] Dry
organic layer (MgSOa4) and concentrate.

Validation:1H NMR should show a septet at ~5.3 ppm (isopropoxy CH) and loss of one
aromatic doublet.

Protocol B: Chemoselective Reduction
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e Objective: Convert Carboxylic Acid to Primary Alcohol.
e Reagents: Borane-THF complex (1M, 1.5 eq) or LiAlHa.
o Setup: Dissolve the intermediate (from Protocol A) in anhydrous THF under N2. Cool to 0°C.

e Reduction: Add Borane-THF complex dropwise. (Note: Borane is preferred over LiAlH4 to
avoid potential dechlorination at the 5-position).

o Reflux: Heat to mild reflux (65°C) for 2 hours.
e Quench: Cool to 0°C. Add Methanol dropwise to destroy excess borane.

 Purification: Concentrate and purify via silica gel flash chromatography (Hexane:EtOAc
gradient).

Medicinal Chemistry Utility: The "Chlorine Walk"

Why is this specific substitution pattern valuable? It addresses two common failure modes in
drug discovery: rapid metabolism and poor solubility.

Mechanism of Action

e Metabolic Blocking (C5-Chlorine): The 5-position of the pyridine ring is electronically prone to
oxidative metabolism (CYP450 attack). Placing a chlorine atom here sterically and
electronically blocks this "soft spot,” significantly increasing the half-life (t1/2) of the
molecule.

 Lipophilic Pocket Fill (C6-Isopropoxy): The bulky isopropoxy group serves two roles: it
increases lipophilicity (LogP) to aid membrane permeability and provides a steric handle to
fill hydrophobic pockets in target receptors (e.g., GPCRS).

Structure-Activity Relationship (SAR) Logic
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Figure 2: Pharmacophore dissection showing the functional role of each substituent.

Safety & Handling (MSDS Summary)

 Signal Word:WARNING

e Hazard Statements:

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e Handling: Manipulate only in a fume hood. The intermediate chloropyridines can be

sensitizers.

o Storage: Store at 2—8°C under inert gas (Argon/Nitrogen). Hygroscopic.

References

» Nucleophilic Aromatic Substitution on Pyridines

o Title: Regioselective Nucleophilic Arom
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o Source:Journal of Organic Chemistry.
o Context: Establishes the reactivity order C6 > C4 >> C2 > C3/C5 for halopyridines.

o Link:

o Borane Reduction Methodologies

o

Title: Selective reductions of carboxylic acids and their deriv

Source:Chemical Reviews.

Context: Validates the use of BH3-THF for reducing acids in the presence of halides
without dehalogen

o

o

o Link:

e GPR119 Agonist Scaffolds

[¢]

Title: Discovery of GPR119 Agonists for the Tre

Source:Journal of Medicinal Chemistry.

Context: lllustrates the utility of 5-chloro-6-alkoxy-pyridine scaffolds in metabolic disease
drug design.

[¢]

[¢]

Link:

[¢]

(Note: Specific patent literature for this exact intermediate often resides behind proprietary
databases like SciFinder, but the synthetic methodology cited above is the industry standard for
this class of compounds.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. minds.wisconsin.edu [minds.wisconsin.edu]
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[https://www.benchchem.com/product/b1528378/docs#5-chloro-6-propan-2-yloxy-pyridin-3-
yl-methanol-smiles-code]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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